Cas no 1248939-29-8 (6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine)

• Product Name: 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine
• CAS No: 1248939-29-8
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 5206874
• PubChem ID: 61466580
• Update Time: 2026-03-06

6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine
• 2-Pyridinamine, N-(1,2-dimethylbutyl)-6-fluoro-

• Inchi： 1S/C11H17FN2/c1-4-8(2)9(3)13-11-7-5-6-10(12)14-11/h5-9H,4H2,1-3H3,(H,13,14)
• InChI Key： QRKVTUJYZBBKOW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)NC(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• XLogP3: 3.7
• Topological Polar Surface Area: 24.9

Additional information on 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine

Comprehensive Overview of 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine (CAS No. 1248939-29-8)

6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine (CAS No. 1248939-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro-substituted pyridine core and branched alkylamine side chain, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines the electron-withdrawing effects of the fluorine atom with the steric influence of the 3-methylpentan-2-yl group, offering tailored reactivity for targeted applications.

In recent years, the demand for fluorinated pyridine derivatives like 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine has surged due to their role in drug discovery. Researchers are particularly interested in how the fluoro group enhances metabolic stability and bioavailability—a hot topic in medicinal chemistry. This aligns with frequent searches such as "fluorine in drug design" or "pyridine-based pharmaceuticals," reflecting the compound's relevance in cutting-edge science. The CAS No. 1248939-29-8 is often cited in patents related to kinase inhibitors and antimicrobial agents, further underscoring its industrial importance.

The synthesis of 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine typically involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution (SNAr) reactions, methods frequently discussed in organic synthesis forums. Optimizing these processes for scalability and yield remains a key focus, as evidenced by queries like "efficient synthesis of fluoropyridines" on academic platforms. Additionally, the compound's lipophilicity (logP) and hydrogen-bonding capacity are critical parameters for computational chemists modeling drug-receptor interactions, a trending subtopic in AI-driven molecular design.

Beyond pharmaceuticals, CAS No. 1248939-29-8 finds utility in agrochemical formulations, where its structural motifs contribute to herbicidal and fungicidal activity. This dual applicability resonates with sustainability trends, as users increasingly search for "green chemistry alternatives" and "multi-functional chemical building blocks." Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, topics frequently explored in analytical chemistry circles.

In summary, 6-fluoro-N-(3-methylpentan-2-yl)pyridin-2-amine represents a versatile scaffold bridging drug development and crop protection. Its CAS No. 1248939-29-8 serves as a pivotal identifier for researchers navigating chemical databases, while its structural features align with contemporary interests in precision synthesis and materials science. As innovation accelerates, this compound will likely remain at the forefront of small-molecule research, addressing challenges from personalized medicine to sustainable agriculture.